Cas no 2034499-13-1 (2-(2,4-difluorophenyl)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one)

• Product Name: 2-(2,4-difluorophenyl)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one
• CAS No: 2034499-13-1
• MF: C₁₇H₁₇F₂N₃O₃
• MW: 349.33199095726
• CID: 5354183
• Update Time: 2025-06-11

2-(2,4-difluorophenyl)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)-1-(3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)ethanone
• 2-(2,4-difluorophenyl)-1-[3-(6-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]ethanone
• 2-(2,4-difluorophenyl)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one

• Inchi： 1S/C17H17F2N3O3/c1-24-15-8-20-9-16(21-15)25-13-4-5-22(10-13)17(23)6-11-2-3-12(18)7-14(11)19/h2-3,7-9,13H,4-6,10H2,1H3
• InChI Key： IANXYKJWLAZHAX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(N1CCC(C1)OC1C=NC=C(N=1)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 457
• XLogP3: 1.9
• Topological Polar Surface Area: 64.599

Additional information on 2-(2,4-difluorophenyl)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one

Introduction to 2-(2,4-difluorophenyl)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one (CAS No. 2034499-13-1)

2-(2,4-difluorophenyl)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one (CAS No. 2034499-13-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, belongs to a class of molecules known for their unique structural features and biological activities. The compound's structure includes a difluorophenyl group, a methoxypyrazine moiety, and a pyrrolidine ring, which collectively contribute to its pharmacological properties.

The difluorophenyl group is a common functional group in pharmaceuticals, known for its ability to enhance the lipophilicity and metabolic stability of molecules. This feature is particularly important in drug design, as it can improve the bioavailability and pharmacokinetic profile of the compound. The methoxypyrazine moiety, on the other hand, is associated with various biological activities, including anti-inflammatory and anti-cancer properties. The presence of this group in the molecule suggests potential applications in treating inflammatory diseases and cancer.

The pyrrolidine ring is another key structural element of this compound. Pyrrolidine rings are frequently found in bioactive molecules due to their ability to form stable conformations that can interact with biological targets. In the context of 2-(2,4-difluorophenyl)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one, the pyrrolidine ring likely plays a crucial role in mediating interactions with specific protein targets, thereby modulating biological pathways.

Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that 2-(2,4-difluorophenyl)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its anti-cancer potential. Preclinical studies have demonstrated that 2-(2,4-difluorophenyl)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one can induce apoptosis in cancer cells and inhibit tumor growth. These findings suggest that it could be developed as a novel therapeutic agent for various types of cancer.

The pharmacokinetic properties of 2-(2,4-difluorophenyl)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one have also been studied extensively. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, it has been shown to have low toxicity in preclinical models, suggesting that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,4-difluorophenyl)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one in humans. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more detailed information on the compound's pharmacokinetics and pharmacodynamics in human subjects.

In conclusion, 2-(2,4-difluorophenyl)-1-{3-[(6-methoxypyrazin-2-yloxy)pyrrolidin]-1-y}ethanone (CAS No. 2034499–13–1) represents a promising candidate for further development in the pharmaceutical industry. Its unique structural features and diverse biological activities make it an attractive target for researchers and drug developers alike. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.